![molecular formula C12H19N3O3 B286060 Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate](/img/structure/B286060.png)
Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate, commonly known as MMMP, is a chemical compound used in scientific research. It is a potent and selective inhibitor of the protein kinase C (PKC) family, which plays a crucial role in regulating various cellular processes, including cell growth, differentiation, and apoptosis.
Mechanism of Action
Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate is a family of serine/threonine kinases that are activated by various stimuli, including diacylglycerol (DAG) and calcium ions. Upon activation, this compound phosphorylates downstream targets, leading to various cellular responses. MMMP inhibits this compound by binding to the ATP-binding site of the kinase domain, thereby preventing the phosphorylation of downstream targets.
Biochemical and Physiological Effects:
MMMP has been shown to induce apoptosis in various cancer cell lines, including breast cancer, ovarian cancer, and leukemia. It has also been shown to reduce inflammation in animal models of arthritis and colitis. Additionally, MMMP has been demonstrated to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MMMP in lab experiments is its high potency and selectivity towards Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate. This allows researchers to study the specific role of this compound in various cellular processes without affecting other kinases. However, one limitation of using MMMP is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for MMMP research. One area of interest is the development of more potent and selective Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate inhibitors based on the structure of MMMP. Another area of interest is the investigation of the role of this compound in other diseases, such as cardiovascular disease and diabetes. Additionally, the use of MMMP in combination with other drugs or therapies could enhance its therapeutic potential.
Synthesis Methods
MMMP can be synthesized using a multistep reaction sequence, starting from 4-methoxy-6-methyl-2-pyrimidinamine and 3-methyl-2-butanone. The reaction involves the formation of an imine intermediate, which is then reduced to the corresponding amine using sodium borohydride. The resulting amine is then esterified using methyl chloroformate to obtain MMMP.
Scientific Research Applications
MMMP has been extensively used in scientific research to study the role of Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate in various cellular processes. It has been shown to inhibit the activation of this compound isoforms α, β, γ, δ, and ε, with IC50 values ranging from 10 to 200 nM. MMMP has also been used to investigate the role of this compound in cancer, inflammation, and neurodegenerative diseases.
Properties
Molecular Formula |
C12H19N3O3 |
---|---|
Molecular Weight |
253.3 g/mol |
IUPAC Name |
methyl 2-[(4-methoxy-6-methylpyrimidin-2-yl)amino]-3-methylbutanoate |
InChI |
InChI=1S/C12H19N3O3/c1-7(2)10(11(16)18-5)15-12-13-8(3)6-9(14-12)17-4/h6-7,10H,1-5H3,(H,13,14,15) |
InChI Key |
GTTOHVQOQKQYEG-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NC(=N1)NC(C(C)C)C(=O)OC)OC |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(C(C)C)C(=O)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.